Cas no 67638-39-5 (4-AMINO-N-PYRIDIN-4-YLBENZENESULFONAMIDE)

• Product Name: 4-AMINO-N-PYRIDIN-4-YLBENZENESULFONAMIDE
• CAS No: 67638-39-5
• MF: C₁₁H₁₁N₃O₂S
• MW: 249.288940668106
• MDL: MFCD07365054
• CID: 1005383
• PubChem ID: 4778158
• Update Time: 2025-06-06

4-AMINO-N-PYRIDIN-4-YLBENZENESULFONAMIDE Chemical and Physical Properties

Names and Identifiers

• 4-AMINO-N-PYRIDIN-4-YLBENZENESULFONAMIDE
• 4-amino-N-pyridin-4-yl-benzenesulfonamide
• 4-p-aminobenzenesulphonamidopyridine
• AC1NGPV8
• AG-C-01988
• CTK1H7100
• N1-4-pyridylsulfanilamide
• SBB055350
• sulfanilic acid-[4]pyridylamide
• Sulfanilsaeure-[4]pyridylamid
• MFCD07365054
• 67638-39-5
• 4-Amino-N-pyridin-4-ylbenzenesulphonamide
• 4-Amino-N-(pyridin-4(1H)-ylidene)benzenesulfonamide
• DTXSID90406491
• Benzenesulfonamide, 4-amino-N-4-pyridinyl-
• CS-0454775
• SCHEMBL11882161
• 4-Amino-N-(pyridin-4-yl)benzenesulfonamide
• AKOS000143482
• TS-00769
• 4-amino-N-(pyridin-4-yl)benzene-1-sulfonamide

• MDL： MFCD07365054
• Inchi： 1S/C11H11N3O2S/c12-9-1-3-11(4-2-9)17(15,16)14-10-5-7-13-8-6-10/h1-8H,12H2,(H,13,14)
• InChI Key： JVTKXNSEIZHSHD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC1C=CN=CC=1)(=O)=O

Computed Properties

• Exact Mass: 249.05719778g/mol
• Monoisotopic Mass: 249.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 473.5±51.0 °C at 760 mmHg
• Flash Point: 102.5±25.9 °C

4-AMINO-N-PYRIDIN-4-YLBENZENESULFONAMIDE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 4-AMINO-N-PYRIDIN-4-YLBENZENESULFONAMIDE

Introduction to 4-AMINO-N-PYRIDIN-4-YLBENZENESULFONAMIDE (CAS No. 67638-39-5)

4-AMINO-N-PYRIDIN-4-YLBENZENESULFONAMIDE, identified by the Chemical Abstracts Service Number (CAS No.) 67638-39-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and have been extensively studied for their potential therapeutic applications.

The molecular structure of 4-AMINO-N-PYRIDIN-4-YLBENZENESULFONAMIDE consists of a pyridine ring substituted with an amino group at the 4-position and a benzenesulfonyl group at the 4-position of the pyridine ring. This unique arrangement of functional groups contributes to its distinct chemical properties and biological interactions, making it a valuable scaffold for drug discovery and development.

In recent years, there has been a growing interest in sulfonamide derivatives due to their ability to modulate various biological pathways. The presence of both the amino and sulfonyl groups in 4-AMINO-N-PYRIDIN-4-YLBENZENESULFONAMIDE allows for diverse chemical modifications, enabling researchers to fine-tune its pharmacological profile. This flexibility has made it a popular choice for synthesizing novel compounds with enhanced efficacy and reduced side effects.

One of the most compelling aspects of 4-AMINO-N-PYRIDIN-4-YLBENZENESULFONAMIDE is its potential application in the treatment of infectious diseases. Sulfonamides have a long history of use as antimicrobial agents, and derivatives like this compound continue to show promise in combating resistant bacterial strains. Recent studies have highlighted its activity against Gram-negative bacteria, which pose a significant challenge in modern medicine due to their inherent resistance mechanisms.

Moreover, the pyridine moiety in 4-AMINO-N-PYRIDIN-4-YLBENZENESULFONAMIDE has been implicated in its interaction with biological targets. Pyridine-based compounds are known to exhibit strong binding affinity to enzymes and receptors, making them effective in inhibiting key metabolic pathways. This property has opened up avenues for exploring its role in managing metabolic disorders and inflammatory conditions.

The synthesis of 4-AMINO-N-PYRIDIN-4-YLBENZENESULFONAMIDE involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino group at the 4-position of the pyridine ring followed by sulfonylation at the benzenesulfonyl group is critical for achieving the desired product. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize yield and purity.

In terms of pharmacokinetic properties, 4-AMINO-N-PYRIDIN-4-YLBENZENESULFONAMIDE has demonstrated favorable solubility characteristics, which are essential for oral bioavailability. This solubility profile enhances its potential as an active pharmaceutical ingredient (API) in drug formulations. Additionally, preliminary toxicological studies suggest that it exhibits low toxicity at therapeutic doses, further supporting its viability as a lead compound.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 4-AMINO-N-PYRIDIN-4-YLBENZENESULFONAMIDE. Molecular docking studies have revealed its binding interactions with various protein targets, providing insights into its mechanism of action. These computational approaches have accelerated the drug discovery process by allowing researchers to predict the efficacy and selectivity of potential drug candidates before experimental validation.

The versatility of 4-AMINO-N-PYRIDIN-4-YLBENZENESULFONAMIDE extends beyond its applications in human medicine. It has shown promise in preclinical models as a tool compound for studying neurological disorders. The ability of sulfonamide derivatives to cross the blood-brain barrier has made them attractive candidates for developing treatments targeting central nervous system (CNS) disorders.

Future research directions include exploring derivative compounds derived from 4-AMINO-N-PYRIDIN-4-YLBENZENESULFONAMIDE that may offer improved pharmacological profiles. By modifying substituents on the pyridine and benzenesulfonyl groups, researchers aim to enhance binding affinity, reduce off-target effects, and improve overall therapeutic efficacy. Such modifications are expected to yield novel compounds with potential applications across multiple therapeutic areas.

In conclusion, 4-AMINO-N-PYRIDIN-4-YLBENZENESULFONAMIDE (CAS No. 67638-39-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its demonstrated biological activity, make it a promising candidate for further development into therapeutic agents. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly important role in addressing global health challenges.